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Compound of Interest

Compound Name: Methyltriacetoxysilane

Cat. No.: B1584567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyltriacetoxysilane (MTAS), identified by the CAS number 4253-34-3, is a versatile

organosilicon compound with the chemical formula CH₃Si(OCOCH₃)₃. It is a key component in

the formulation of various materials, most notably as a crosslinking agent in single-component,

room-temperature vulcanizing (RTV-1) silicone sealants. This technical guide provides an in-

depth overview of its chemical and physical properties, mechanism of action, key applications,

and relevant experimental protocols.

Core Properties of Methyltriacetoxysilane
Methyltriacetoxysilane is a colorless to yellowish liquid or solid with a characteristic acrid odor

of acetic acid.[1][2] It is highly sensitive to moisture and will hydrolyze upon contact with water

or humid air.[1][3]

Physicochemical Data
The following tables summarize the key quantitative data for Methyltriacetoxysilane.

Table 1: Physical Properties
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Property Value Reference(s)

Molecular Weight 220.25 g/mol [4][5]

Melting Point 40-45 °C [2][5][6]

Boiling Point 94-95 °C at 9 mmHg [2][5][6]

Density 1.20 g/mL at 20 °C [2][5]

Flash Point 84 °C [6][7]

Refractive Index 1.4083 at 20 °C [8]

Table 2: Solubility and Partition Coefficient

Property Value Reference(s)

Water Solubility Decomposes [3]

Log of Water Solubility (mol/L) 1.44 (Crippen Calculated) [9]

Octanol/Water Partition

Coefficient (logP)
0.244 (Crippen Calculated) [9]

Solubility in Organic Solvents

Soluble in alcohols, ethers,

ketones, and aromatic

hydrocarbons.

[10]

Table 3: Toxicological Data

Test Species Route Value Reference(s)

LD50 Rat Oral
1602 - 2850

mg/kg

Mechanism of Action: Hydrolysis and Crosslinking
The primary function of Methyltriacetoxysilane in most applications is to act as a crosslinking

agent, a role it fulfills through a two-step process of hydrolysis and condensation.[4][11]
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Hydrolysis: When exposed to moisture, the three acetoxy groups of MTAS readily hydrolyze,

releasing acetic acid as a byproduct and forming a reactive intermediate, methylsilanetriol

(CH₃Si(OH)₃).[1][4] This reaction is responsible for the characteristic vinegar-like smell of

curing acetoxy-type silicone sealants.[12]

Condensation: The newly formed silanol (Si-OH) groups on the methylsilanetriol are highly

reactive and undergo condensation reactions with other silanol groups. These can be other

methylsilanetriol molecules or, more commonly, the silanol-terminated ends of silicone

polymers (e.g., polydimethylsiloxane).[4][11] This condensation reaction forms stable

siloxane (Si-O-Si) bonds, creating a three-dimensional crosslinked network.[4][13]

This crosslinked network is what transforms the initial liquid or paste-like silicone formulation

into a durable, flexible, and resilient solid material.[13]
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Figure 1. Hydrolysis and condensation pathway of Methyltriacetoxysilane.

Key Applications
Methyltriacetoxysilane is a critical component in a variety of industrial and research

applications:

Silicone Sealants and Adhesives: Its most prominent use is as a crosslinker in RTV-1

acetoxy silicone sealants.[11][13] These sealants are widely used in construction,

automotive, and electronics for sealing, bonding, and coating.[14] The incorporation of MTAS
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enhances the mechanical properties, such as tensile strength and elongation, and promotes

adhesion to a wide range of substrates including glass, metals, and ceramics.[1][13]

Surface Modification: MTAS can be used to modify the surface properties of inorganic

materials.[14] The hydrolysis of MTAS and subsequent condensation onto a hydroxylated

surface can create a hydrophobic (water-repellent) layer.[8]

Coupling Agent: It acts as a coupling agent to improve the adhesion between organic

polymers and inorganic substrates.[14]

Synthesis of Organosilicon Compounds: MTAS serves as a precursor in the synthesis of

other organosilicon compounds.[14]

Experimental Protocols
Synthesis of Methyltriacetoxysilane
This protocol describes the synthesis of Methyltriacetoxysilane from trichloromethylsilane and

acetic anhydride.

Materials:

Trichloromethylsilane

Acetic acid

Acetic anhydride

Round-bottom flask (50 ml)

Reflux condenser

Magnetic stirrer and hot plate

Oil bath

Graduated measuring pipets

Procedure:[8]
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Safety Precautions: This experiment should be performed in a fume hood while wearing

appropriate personal protective equipment (safety glasses, lab coat, and gloves) as the

reactants are corrosive and hydrogen chloride gas is evolved.

Reaction Setup: Assemble the reaction apparatus consisting of a round-bottom flask

equipped with a magnetic stirrer bar, a reflux condenser, and an oil bath on a magnetic hot

plate.

Charging the Reactor: In the round-bottom flask, combine 2.5 ml of acetic acid, 0.83 ml of

acetic anhydride, and 0.8 ml of trichloromethylsilane.

Reaction: Heat the mixture to 120-130 °C under reflux with constant stirring. The reaction is

typically complete within 15 minutes. During the reaction, hydrogen chloride gas is released.

Cooling and Storage: After the reaction is complete, allow the mixture to cool to room

temperature. The resulting product, Methyltriacetoxysilane, should be stored in a tightly

sealed container away from moisture.
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Figure 2. Workflow for the synthesis of Methyltriacetoxysilane.

Formulation of a Representative RTV-1 Silicone Sealant
This protocol provides a general outline for the formulation of an acetoxy-cure RTV-1 silicone

sealant using Methyltriacetoxysilane. Specific formulations are often proprietary and may

require optimization.

Materials:

Silanol-terminated polydimethylsiloxane (PDMS) polymer

Methyltriacetoxysilane (crosslinker)

Fumed silica (reinforcing filler)

Plasticizer (e.g., non-reactive silicone fluid)

Adhesion promoter (optional, e.g., another silane)

Catalyst (e.g., organotin compound)

Planetary mixer or high-shear mixer

Procedure:[15]

Polymer and Plasticizer Mixing: In a suitable mixer, blend the silanol-terminated PDMS

polymer and the plasticizer until a homogeneous mixture is obtained. This step helps to

adjust the viscosity and extrudability of the final sealant.

Filler Incorporation: Gradually add the fumed silica to the polymer-plasticizer blend under

high shear. The fumed silica acts as a reinforcing agent to improve the mechanical properties

of the cured sealant. Mix until the filler is thoroughly dispersed.

Addition of Crosslinker and Adhesion Promoter: In a moisture-controlled environment, add

the Methyltriacetoxysilane and any adhesion promoter to the mixture. Mix until uniformly
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dispersed. The amount of MTAS will determine the crosslink density and affect the curing

rate and final properties of the sealant. A typical addition level is approximately 3-5%.[15]

Catalyst Addition: Add the catalyst to the formulation and mix thoroughly. The catalyst

controls the rate of the condensation curing reaction.

Degassing: Degas the final formulation under vacuum to remove any entrapped air bubbles.

Packaging: Package the sealant in moisture-proof cartridges or containers.
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Figure 3. General workflow for RTV-1 silicone sealant formulation.
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Safety and Handling
Methyltriacetoxysilane is a corrosive substance that can cause severe skin burns and eye

damage.[1][4] It is harmful if swallowed.[4] Upon contact with moisture, it releases acetic acid,

which is also corrosive and irritating to the respiratory system.[1][10] Therefore, it is crucial to

handle this chemical in a well-ventilated area, preferably a fume hood, and to wear appropriate

personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab

coat.[10] Store in a tightly closed container in a cool, dry place away from moisture.[1]

Conclusion
Methyltriacetoxysilane is a pivotal chemical in the field of silicone chemistry, primarily due to

its role as a highly effective crosslinking agent. Its moisture-initiated hydrolysis and subsequent

condensation reactions are fundamental to the curing of RTV-1 silicone sealants, providing

them with their desirable mechanical and adhesive properties. Understanding the properties,

mechanism of action, and handling requirements of MTAS is essential for researchers and

professionals working on the development of advanced materials for a wide array of

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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